Cas no 84903-78-6 (O-Desmethyldiltiazem)

• Product Name: O-Desmethyldiltiazem
• CAS No: 84903-78-6
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 60781
• PubChem ID: 25834477
• Update Time: 2025-04-18

O-Desmethyldiltiazem Chemical and Physical Properties

Names and Identifiers

• O-Desmethyldiltiazem
• (2S,3S)-3-(Acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-hydroxyphenyl)-1,5-benzothiazepin-4(5H)-one
• [5-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate
• WHL9DZ4AZW
• 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-hydroxyphenyl)-, (2S,3S)-
• UNII-WHL9DZ4AZW
• (2S,3S)-5-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate
• SCHEMBL19568199
• (2S,3S)-5-(2-(Dimethylamino)ethyl)-2-(4-hydroxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-ylacetate
• 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-hydroxyphenyl)-, (2S-cis)-
• Diltiazem hydrochloride impurity C [EP]
• (2S,3S)-5-(2-(Dimethylamino)ethyl)-2-(4-hydroxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-yl acetate
• (2S,3S)-5-(2-(Dimethylamino)ethyl)-2-(4-hydroxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate
• 84903-78-6
• NS00116782
• DILTIAZEM HYDROCHLORIDE IMPURITY C [EP IMPURITY]

• Inchi： 1S/C21H24N2O4S/c1-14(24)27-19-20(15-8-10-16(25)11-9-15)28-18-7-5-4-6-17(18)23(21(19)26)13-12-22(2)3/h4-11,19-20,25H,12-13H2,1-3H3/t19-,20+/m1/s1
• InChI Key： ALISTFINEQANJP-UXHICEINSA-N
• SMILES： S1C2C=CC=CC=2N(CCN(C)C)C([C@@H]([C@@H]1C1C=CC(=CC=1)O)OC(C)=O)=O

Computed Properties

• Exact Mass: 400.14600
• Monoisotopic Mass: 400.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.32
• PSA: 95.38000
• LogP: 3.13050